![molecular formula C16H15NO4 B231504 Methyl 3-[(4-methoxybenzoyl)amino]benzoate](/img/structure/B231504.png)
Methyl 3-[(4-methoxybenzoyl)amino]benzoate
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Overview
Description
Methyl 3-[(4-methoxybenzoyl)amino]benzoate, also known as MMB, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. It is a member of the benzamide family of compounds and has a molecular weight of 315.33 g/mol. MMB is a white crystalline solid that is soluble in organic solvents such as ethanol, methanol, and chloroform. In
Mechanism of Action
The mechanism of action of Methyl 3-[(4-methoxybenzoyl)amino]benzoate is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of novel anticancer drugs. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have antioxidant effects, reducing the production of reactive oxygen species (ROS) and protecting against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 3-[(4-methoxybenzoyl)amino]benzoate in lab experiments is its high purity and yield, which makes it easy to synthesize and use in experiments. Additionally, this compound has been extensively studied, and its properties and mechanisms of action are well understood. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell lines at high concentrations.
Future Directions
There are several potential future directions for the study of Methyl 3-[(4-methoxybenzoyl)amino]benzoate. One area of interest is the development of novel anticancer drugs based on this compound, either alone or in combination with other compounds. Additionally, this compound could be further studied for its potential use as a fluorescent probe for the detection of metal ions in aqueous solutions. Finally, the toxicity of this compound could be further studied to determine its safety for use in humans.
Synthesis Methods
Methyl 3-[(4-methoxybenzoyl)amino]benzoate can be synthesized using a variety of methods, including the condensation reaction between 4-methoxybenzoyl chloride and 3-aminobenzoic acid, followed by esterification with methanol. Another method involves the reaction of 4-methoxybenzoyl isocyanate with 3-aminobenzoic acid, followed by esterification with methanol. Both methods result in the formation of this compound with high purity and yield.
Scientific Research Applications
Methyl 3-[(4-methoxybenzoyl)amino]benzoate has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, drug design, and biochemistry. It has been shown to have antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of novel drugs. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in aqueous solutions.
Properties
Molecular Formula |
C16H15NO4 |
---|---|
Molecular Weight |
285.29 g/mol |
IUPAC Name |
methyl 3-[(4-methoxybenzoyl)amino]benzoate |
InChI |
InChI=1S/C16H15NO4/c1-20-14-8-6-11(7-9-14)15(18)17-13-5-3-4-12(10-13)16(19)21-2/h3-10H,1-2H3,(H,17,18) |
InChI Key |
XLZBCKWFGLUNDM-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OC |
Origin of Product |
United States |
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